Cas no 77949-43-0 (Acetic acid, trifluoro-, 3-methyl-2-butenyl ester)

Acetic acid, trifluoro-, 3-methyl-2-butenyl ester structure
77949-43-0 structure
Product Name:Acetic acid, trifluoro-, 3-methyl-2-butenyl ester
CAS No:77949-43-0
MF:C7H9F3O2
MW:182.140372991562
CID:535218
PubChem ID:12473783
Update Time:2025-04-19

Acetic acid, trifluoro-, 3-methyl-2-butenyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, trifluoro-, 3-methyl-2-butenyl ester
    • 3-methylbut-2-enyl 2,2,2-trifluoroacetate
    • DTXSID20499614
    • 77949-43-0
    • 3-Methylbut-2-en-1-yl trifluoroacetate
    • SCHEMBL6244415
    • FSPSFOXDJIBXAF-UHFFFAOYSA-N
    • Inchi: 1S/C7H9F3O2/c1-5(2)3-4-12-6(11)7(8,9)10/h3H,4H2,1-2H3
    • InChI Key: FSPSFOXDJIBXAF-UHFFFAOYSA-N
    • SMILES: FC(C(=O)OC/C=C(\C)/C)(F)F

Computed Properties

  • Exact Mass: 182.05546401g/mol
  • Monoisotopic Mass: 182.05546401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26.3Ų

Acetic acid, trifluoro-, 3-methyl-2-butenyl ester Related Literature

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.